Cas no 1226149-53-6 (3-methyl-3-(3-methylphenyl)butan-1-amine)

3-Methyl-3-(3-methylphenyl)butan-1-amine is a branched primary amine featuring both aromatic and aliphatic structural components. Its unique molecular architecture, combining a substituted phenyl ring with a tertiary butylamine group, makes it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound exhibits moderate lipophilicity, enhancing its utility in solubility-driven formulations. Its stability under standard conditions and compatibility with common reaction conditions, such as reductive amination and alkylation, further broaden its applicability. The presence of the methyl substituents on both the phenyl ring and the butyl chain may influence steric and electronic properties, potentially optimizing its performance in targeted synthetic pathways.

3-methyl-3-(3-methylphenyl)butan-1-amine structure

1226149-53-6 structure

Product Name:3-methyl-3-(3-methylphenyl)butan-1-amine

CAS No:1226149-53-6

MF:C₁₂H₁₉N

MW:177.28596329689

CID:5855828

PubChem ID:79002187

Update Time:2025-06-07

3-methyl-3-(3-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-methyl-3-(3-methylphenyl)butan-1-amine
- 1226149-53-6
- EN300-1838001
- AKOS017515694
- Inchi： 1S/C12H19N/c1-10-5-4-6-11(9-10)12(2,3)7-8-13/h4-6,9H,7-8,13H2,1-3H3
- InChI Key： JDXJZQJROMEOCM-UHFFFAOYSA-N
- SMILES： NCCC(C)(C)C1C=CC=C(C)C=1

Computed Properties

Exact Mass: 177.151749610g/mol
Monoisotopic Mass: 177.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26Å²

3-methyl-3-(3-methylphenyl)butan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1838001-0.05g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	0.05g	$707.0	2023-09-19
Enamine	EN300-1838001-0.1g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	0.1g	$741.0	2023-09-19
Enamine	EN300-1838001-0.25g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	0.25g	$774.0	2023-09-19
Enamine	EN300-1838001-0.5g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	0.5g	$809.0	2023-09-19
Enamine	EN300-1838001-1.0g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	1g	$1299.0	2023-06-04
Enamine	EN300-1838001-2.5g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	2.5g	$1650.0	2023-09-19
Enamine	EN300-1838001-5.0g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	5g	$3770.0	2023-06-04
Enamine	EN300-1838001-10.0g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	10g	$5590.0	2023-06-04
Enamine	EN300-1838001-1g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	1g	$842.0	2023-09-19
Enamine	EN300-1838001-5g	3-methyl-3-(3-methylphenyl)butan-1-amine	1226149-53-6	5g	$2443.0	2023-09-19